N-(2-Fluoro-4-hydroxyphenyl)methanesulfonamide
Cat. No. B8796458
M. Wt: 205.21 g/mol
InChI Key: SAASMFIWZJHYEG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:10][S:11]([Cl:12])(=[O:13])=[O:14].[NH2:1][c:2]1[c:3]([F:9])[cH:4][c:5]([OH:8])[cH:6][cH:7]1.[cH:15]1[cH:16][cH:17][n:18][cH:19][cH:20]1>>[NH:1]([c:2]1[c:3]([F:9])[cH:4][c:5]([OH:8])[cH:6][cH:7]1)[S:11]([CH3:10])(=[O:13])=[O:14]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CS(=O)(=O)Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Nc1ccc(O)cc1F
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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c1ccncc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CS(=O)(=O)Nc1ccc(O)cc1F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
